2-(4-aminophenyl)-N-(2-methoxyethyl)acetamide

• IUPAC Name: 2-(4-aminophenyl)-N-(2-methoxyethyl)acetamide
• InChI: InChI=1S/C11H16N2O2/c1-15-7-6-13-11(14)8-9-2-4-10(12)5-3-9/h2-5H,6-8,12H2,1H3,(H,13,14)
• InChI Key: DEGJJFIWFQLAAM-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)CC1=CC=C(C=C1)N
• Molecular Formula: C11H16N2O2
• Molecular Weight: 208.26 g/mol

Description

2-(4-Aminophenyl)-N-(2-methoxyethyl)acetamide (2-APMEA) is a synthetic compound used in a variety of scientific research applications. It has been used in studies of drug metabolism, biochemical and physiological effects, and laboratory experiments.

Scientific Research Applications

Advanced Oxidation Processes for Degradation

Advanced oxidation processes (AOPs) have been extensively studied for the degradation of acetaminophen (ACT) from aqueous media, highlighting the generation of various by-products and their biotoxicity. Studies focus on the degradation pathways, kinetics, and mechanisms, utilizing computational methods to predict reactive sites and understand the environmental impact of these by-products. The research is crucial for enhancing the degradation efficiency of pharmaceutical compounds in water treatment systems (Qutob et al., 2022).

Carcinogenicity Evaluation of Chemical Analogues

Research on the carcinogenicity of chemical analogues similar to known carcinogens has been conducted, with studies synthesizing and evaluating thiophene analogues of benzidine and 4-aminobiphenyl for potential carcinogenic effects. Such studies involve in vitro assessments to predict the carcinogenic potential of new compounds, contributing to the understanding of chemical structure-activity relationships in carcinogenesis (Ashby et al., 1978).

Adsorption Techniques for Environmental Protection

The adsorptive removal of acetaminophen from water has been reviewed, focusing on recent progress in adsorption technologies, the efficiency of various adsorbents, and the mechanisms underlying acetaminophen uptake. This research addresses the environmental presence of pharmaceuticals and explores effective removal strategies to mitigate their impact on ecosystems (Igwegbe et al., 2021).

Metabolism and Genetic Differences in Drug Processing

Investigations into the metabolism of acetaminophen and the genetic differences affecting its processing provide insights into the variability of therapeutic efficacy and susceptibility to toxicity among individuals. Understanding the genetic factors influencing drug metabolism can inform personalized medicine approaches and safer drug use (Zhao & Pickering, 2011).

Novel Mechanisms of Action in Analgesia

Research into the analgesic effects of acetaminophen has explored its complex mechanisms of action, including the role of metabolites in modulating pain pathways. These studies contribute to a deeper understanding of pain management and the development of analgesic drugs with improved efficacy and safety profiles (Ohashi & Kohno, 2020).